1-(5-Bromo-2-methoxybenzoyl)-4-methylpiperazine

• Molecular Formula: C13H17BrN2O2
• Molecular Weight: 313.19 g/mol
• IUPAC Name: (5-bromo-2-methoxyphenyl)-(4-methylpiperazin-1-yl)methanone
• InChI: InChI=1S/C13H17BrN2O2/c1-15-5-7-16(8-6-15)13(17)11-9-10(14)3-4-12(11)18-2/h3-4,9H,5-8H2,1-2H3
• InChI Key: LOHJLQGHDXUXOQ-UHFFFAOYSA-N
• SMILES: CN1CCN(CC1)C(=O)C2=C(C=CC(=C2)Br)OC

Description

1-(5-Bromo-2-methoxybenzoyl)-4-methylpiperazine is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is commonly known as BMBP and is a derivative of piperazine. BMBP has been found to have potential applications in the field of drug discovery, especially in the treatment of neurological disorders. In

Scientific Research Applications

BMBP has been found to have potential applications in the field of drug discovery. It has been shown to have activity against various targets, including acetylcholinesterase, butyrylcholinesterase, and monoamine oxidase. These enzymes are involved in the regulation of neurotransmitters, and their inhibition can lead to the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

Mechanism of Action

The mechanism of action of BMBP is not fully understood, but it is believed to act as an inhibitor of acetylcholinesterase, butyrylcholinesterase, and monoamine oxidase. By inhibiting these enzymes, BMBP can increase the levels of neurotransmitters such as acetylcholine and dopamine, leading to improved cognitive function.
Biochemical and Physiological Effects
BMBP has been shown to have significant effects on the biochemical and physiological processes in the body. It has been found to improve memory and cognitive function in animal models of Alzheimer's disease and Parkinson's disease. BMBP has also been found to have neuroprotective effects, reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of BMBP is its high potency and selectivity towards its targets. This makes it an ideal candidate for drug development. However, one of the limitations of BMBP is its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on BMBP. One direction is to explore its potential as a treatment for other neurological disorders such as Huntington's disease and multiple sclerosis. Another direction is to optimize its pharmacokinetic properties to improve its bioavailability and reduce toxicity. Additionally, further research is needed to elucidate the mechanism of action of BMBP and its effects on other biochemical and physiological processes in the body.
Conclusion
In conclusion, 1-(5-Bromo-2-methoxybenzoyl)-4-methylpiperazine is a promising compound with potential applications in the field of drug discovery. Its high potency and selectivity towards its targets make it an ideal candidate for drug development. Further research is needed to explore its potential as a treatment for other neurological disorders and to optimize its pharmacokinetic properties.

Synthesis Methods

The synthesis of BMBP involves the reaction of 4-methylpiperazine with 5-bromo-2-methoxybenzoyl chloride in the presence of a base such as triethylamine. The reaction yields BMBP as a white crystalline solid with a melting point of 147-150°C. The purity of the compound can be confirmed by using analytical techniques such as NMR spectroscopy and mass spectrometry.